Cas no 1805470-32-9 (3-Chloromethyl-5-fluoro-4-hydroxypyridine)
3-Chloromethyl-5-fluoro-4-hydroxypyridine Chemical and Physical Properties
Names and Identifiers
-
- 3-Chloromethyl-5-fluoro-4-hydroxypyridine
-
- Inchi: 1S/C6H5ClFNO/c7-1-4-2-9-3-5(8)6(4)10/h2-3H,1H2,(H,9,10)
- InChI Key: PCWZGWPEAXIQTG-UHFFFAOYSA-N
- SMILES: ClCC1=CNC=C(C1=O)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 222
- XLogP3: 0.8
- Topological Polar Surface Area: 29.1
3-Chloromethyl-5-fluoro-4-hydroxypyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A024007463-250mg |
3-Chloromethyl-5-fluoro-4-hydroxypyridine |
1805470-32-9 | 97% | 250mg |
$646.00 | 2022-04-01 | |
| Alichem | A024007463-500mg |
3-Chloromethyl-5-fluoro-4-hydroxypyridine |
1805470-32-9 | 97% | 500mg |
$1,029.00 | 2022-04-01 | |
| Alichem | A024007463-1g |
3-Chloromethyl-5-fluoro-4-hydroxypyridine |
1805470-32-9 | 97% | 1g |
$1,831.20 | 2022-04-01 |
3-Chloromethyl-5-fluoro-4-hydroxypyridine Related Literature
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
Additional information on 3-Chloromethyl-5-fluoro-4-hydroxypyridine
Research Briefing on 3-Chloromethyl-5-fluoro-4-hydroxypyridine (CAS: 1805470-32-9) and Its Applications in Chemical Biology and Pharmaceutical Research
3-Chloromethyl-5-fluoro-4-hydroxypyridine (CAS: 1805470-32-9) is a specialized heterocyclic compound that has recently gained attention in chemical biology and pharmaceutical research due to its unique structural features and potential as a building block for drug discovery. This briefing synthesizes the latest research developments surrounding this compound, focusing on its synthetic applications, biological relevance, and emerging therapeutic potentials.
Recent studies highlight the compound's role as a versatile intermediate in the synthesis of fluorinated pyridine derivatives, which are increasingly important in medicinal chemistry. The presence of both chloro-methyl and fluoro substituents at adjacent positions creates an electron-deficient aromatic system that facilitates nucleophilic substitution reactions, making it valuable for constructing complex molecular architectures. A 2023 study published in Journal of Medicinal Chemistry demonstrated its utility in creating kinase inhibitor scaffolds through palladium-catalyzed cross-coupling reactions.
In pharmaceutical applications, researchers have explored 3-Chloromethyl-5-fluoro-4-hydroxypyridine as a precursor for developing novel antimicrobial agents. Structural modifications at the chloromethyl position have yielded compounds with significant activity against drug-resistant bacterial strains, as reported in a recent Bioorganic & Medicinal Chemistry Letters publication. The fluorine atom's presence enhances membrane permeability and metabolic stability, addressing key challenges in antibiotic development.
The compound's mechanism of action in biological systems has been investigated through computational and experimental approaches. Density functional theory (DFT) calculations reveal that the 4-hydroxy group participates in strong hydrogen bonding interactions with biological targets, while the fluorine atom influences the electronic distribution of the pyridine ring. These insights, published in a 2024 ACS Omega paper, are guiding rational drug design efforts targeting protein-protein interactions.
Current research directions include exploring the compound's potential in radiopharmaceuticals, where the chloromethyl group serves as a convenient site for radioisotope labeling. Preliminary studies at major research institutions indicate promising results in PET tracer development, with the fluorine-18 labeled analogs showing excellent in vivo stability and target specificity. This application could significantly impact diagnostic imaging for neurological disorders.
From a safety and regulatory perspective, recent toxicological assessments of 3-Chloromethyl-5-fluoro-4-hydroxypyridine suggest moderate reactivity that requires careful handling in laboratory settings. However, its derivatives generally exhibit favorable ADME (absorption, distribution, metabolism, and excretion) profiles when properly functionalized, making them attractive candidates for further preclinical development.
The commercial availability and synthetic accessibility of 3-Chloromethyl-5-fluoro-4-hydroxypyridine have improved significantly in the past two years, with multiple suppliers now offering the compound at research-scale quantities. This availability, coupled with growing literature evidence of its utility, positions it as an important tool for medicinal chemists working on next-generation therapeutics, particularly in areas requiring fluorinated bioactive molecules.
1805470-32-9 (3-Chloromethyl-5-fluoro-4-hydroxypyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)